Cas no 149530-83-6 (Ethanone,1-(1,6-dihydro-6-thioxo-3-pyridinyl)-)

• Product Name: Ethanone,1-(1,6-dihydro-6-thioxo-3-pyridinyl)-
• CAS No: 149530-83-6
• MF: C₇H₇NOS
• MW: 153.201580286026
• CID: 100185
• PubChem ID: 18996209
• Update Time: 2025-04-18

Ethanone,1-(1,6-dihydro-6-thioxo-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,6-dihydro-6-thioxo-3-pyridinyl)-
• Ethanone, 1-(1,6-dihydro-6-thioxo-3-pyridinyl)- (9CI)
• SCHEMBL8184668
• 149530-83-6
• 1-(6-Sulfanylidene-1H-pyridin-3-yl)ethanone
• Ethanone,1-(1,6-dihydro-6-thioxo-3-pyridinyl)- (9CI)

• Inchi： 1S/C7H7NOS/c1-5(9)6-2-3-7(10)8-4-6/h2-4H,1H3,(H,8,10)
• InChI Key： FYWTULGBXSCSSV-UHFFFAOYSA-N
• SMILES： S=C1C=CC(C(C)=O)=CN1

Computed Properties

• Exact Mass: 153.02491
• Monoisotopic Mass: 153.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones